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Compound of Interest

Compound Name: 5-Ethyl-2,3-dimethylpyrazine

Cat. No.: B102239 Get Quote

5-Ethyl-2,3-dimethylpyrazine: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

structure of 5-Ethyl-2,3-dimethylpyrazine, a key aroma compound found in a variety of food

products. This document is intended for researchers, scientists, and professionals in drug

development and related fields who require detailed technical information on this compound.

Core Chemical Properties
5-Ethyl-2,3-dimethylpyrazine is a substituted pyrazine with a distinct nutty and roasted

aroma. Its physical and chemical properties are summarized in the table below, providing a

baseline for its handling, analysis, and potential applications.
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Property Value Source

Molecular Formula C₈H₁₂N₂ [1][2][3]

Molecular Weight 136.19 g/mol [1]

Appearance
Clear colourless or pale yellow

liquid
[1]

Boiling Point
190.00 to 191.00 °C at 760.00

mm Hg
[1][4]

Density 0.944-0.982 g/cm³ (20°C) [1][4]

Refractive Index 1.494-1.502 (20°C) [1][4]

Solubility

Practically insoluble to

insoluble in water; Soluble in

organic solvents like alcohol.

[1][3][4]

Flash Point 70.56 °C (159.00 °F) TCC [4]

LogP 1.65584

CAS Number 15707-34-3 [2]

Chemical Structure and Identification
The structural identity of 5-Ethyl-2,3-dimethylpyrazine is defined by its unique arrangement of

atoms. The following identifiers are crucial for its unambiguous representation in chemical

databases and literature.

Identifier Value Source

IUPAC Name 5-ethyl-2,3-dimethylpyrazine [1]

SMILES String CCC1=CN=C(C(=N1)C)C [1]

InChI Key
CIBKSMZEVHTQLG-

UHFFFAOYSA-N
[1]

The chemical structure of 5-Ethyl-2,3-dimethylpyrazine is visualized in the diagram below.
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Synthesis Workflow

Reaction Setup

Acidification & Radical Initiation

Add H2SO4 & H2O2

Alkylation with Aldehyde

Add Propionaldehyde

Reaction Work-up & Extraction

Monitor with TLC

Purification (Column Chromatography)

Isolate Crude Product

Characterization

Obtain Pure Product
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Quantitative Analysis Logic

Analyte (5-Ethyl-2,3-dimethylpyrazine)

Sample Preparation

Internal Standard (Deuterated Analog)

GC-MS Analysis

Quantification

Peak Area Ratios

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b102239#5-ethyl-2-3-dimethylpyrazine-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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